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Compound of Interest

Compound Name: Cycloxydim

Cat. No.: B8784830

Disclaimer: Published research on the application of Cycloxydim specifically for selective
weed control in established turfgrass is limited. The information presented herein is compiled
from research in other sectors (agriculture and forestry) and general knowledge of the
Cyclohexanedione (DIM) herbicide family. Cycloxydim and other ACCase inhibitors can cause
significant phytotoxicity to desirable turfgrass species. Therefore, any research should be
conducted with caution and begin with small-scale tolerance trials.

Introduction

Cycloxydim is a post-emergence, systemic herbicide belonging to the cyclohexanedione
chemical family (WSSA Group 1).[1] It is primarily used for the control of annual and perennial
grass weeds in a variety of broadleaf crops.[1][2] Its mode of action is the inhibition of the
acetyl-CoA carboxylase (ACCase) enzyme, which is a critical component in the biosynthesis of
fatty acids in susceptible grass species.[1][3] This inhibition leads to a cessation of growth and
eventual death of the target grass weeds.[4]

Mode of Action and Signaling Pathway

Cycloxydim selectively inhibits the eukaryotic (homomeric) form of the ACCase enzyme found
in the chloroplasts of grasses (Poaceae family).[3][4] This enzyme catalyzes the first committed
step in de novo fatty acid synthesis: the carboxylation of acetyl-CoA to malonyl-CoA.[1][3] Fatty
acids are essential for the production of cell membranes and are vital for plant growth,
particularly in meristematic regions (growing points). By blocking this pathway, Cycloxydim
halts cell division and expansion in these regions.[1] Broadleaf plants are generally tolerant
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because their ACCase enzyme has a different structure that is not susceptible to inhibition by
Cycloxydim.[2][3]

Symptoms of Cycloxydim application on susceptible grasses typically appear within 4 to 5
days.[4] They include a cessation of growth within hours of application, followed by yellowing
(chlorosis) of new leaves and tissue disintegration at the growing points.[3][4] Environmental
conditions can influence the speed of symptom development, with warm, humid conditions
accelerating the herbicide's effect.[4]
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Figure 1. ACCase Inhibition Pathway of Cycloxydim in Grasses.

Data Presentation
Efficacy of Cycloxydim on Grass Weeds (Non-Turfgrass
Context)

The following tables summarize the efficacy of Cycloxydim on various grass species from
studies conducted in agricultural and forestry settings. These weeds are not all common in
turfgrass, but the data provides an indication of the herbicide's spectrum of activity.

Table 1: Efficacy of Cycloxydim on Annual Grass Weeds in Australian Field Trials
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Application
Weed Common . Control
. Rate (g Adjuvant Weed Stage
Species Name . Level
a.i./ha)
. Crop Oil Up to early
Avena fatua Wild Oats =100 o Excellent
(1.0 L/ha) tillering
Lolium Crop Oil (1.0 Up to early
o Ryegrass =100 o Excellent
rigidum L/ha) tillering
Phalaris Annual Crop Qil (1.0 Up to early
] >100 o Excellent
paradoxa Phalaris L/ha) tillering
Hordeum Crop Qil (1.0 Up to early
] Barley Grass =100 o Excellent
leporinum L/ha) tillering
Bromus Crop Oil (1.0 Up to early
) Great Brome =100 o Excellent
diandrus L/ha) tillering
Triticum )
. Crop Oil (1.0 Up to early
aestivum Wheat =100 o Excellent
L/ha) tillering
(volunteer)
Hordeum )
Crop Qil (1.0 Up to early
vulgare Barley >100 o Excellent
L/ha) tillering

(volunteer)

Data sourced from Anderson, C.R. 1990.[4]

Table 2: Efficacy of Cycloxydim on Forest Grass Weeds in the UK
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Application L
. Common Application Control
Weed Species Rate (kg o ]
Name ) Timing Duration
a.i./ha)
Calamagrostis Wood Small e Late April - At least 12
epigejos Reed | Early May weeks
i Late April - Early At least 12
Holcus lanatus Yorkshire Fog 0.45
May weeks
Deschampsia ] Late April - Early At least 12
Wavy Hair Grass  0.45
flexuosa May weeks
o Purple Moor ) October, then At least 21
Molinia caerulea 0.45 (sequential) ]
Grass late April weeks

Data sourced from Willoughby, I.H. and Forster, J. 2021.[5][6]

Phytotoxicity of Sethoxydim (a related
Cyclohexanedione) on Turfgrass and other Grass
Species

Due to the lack of data on Cycloxydim, the following table on a related herbicide, Sethoxydim,
is provided for context. It is highly probable that Cycloxydim would exhibit a similar or greater
level of phytotoxicity on these turfgrass species.

Table 3: Tolerance of Various Grass Species to Sethoxydim
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Grass Species Common Name GRso ( kg/ha )* Tolerance Level
Festuca rubra Red Fescue 15 Tolerant

Poa annua Annual Bluegrass >4 Moderately Tolerant
Festuca arundinacea Tall Fescue 0.22 Susceptible
Bromus tectorum Downy Brome 0.37 Susceptible

Lolium multiflorum Italian Ryegrass 0.017 Highly Susceptible

Agrostis tenuis / A. ) )
] Bentgrass Extremely Low Highly Susceptible
stolonifera

1GRso: Herbicide rate required to reduce growth by 50%. Data from greenhouse experiments.
Sourced from Butler, J.H.B. 2013.[7]

Experimental Protocols

The following are generalized protocols for conducting herbicide research in a turfgrass setting.
These should be adapted based on specific research objectives, environmental conditions, and
local regulations.

Protocol for Turfgrass Tolerance (Phytotoxicity)
Assessment

Objective: To determine the tolerance of various turfgrass species to different rates of
Cycloxydim.

1. Site Selection and Preparation:

e Select a uniform, well-established stand of the desired turfgrass species (e.g., Kentucky
bluegrass, perennial ryegrass, tall fescue, bermudagrass).

¢ The site should be free of significant weed pressure and managed under standard practices
for at least one month prior to trial initiation.
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Mow the area to a uniform height (e.g., 2.5 inches for cool-season grasses) 2-3 days before
application.

. Experimental Design:

Use a Randomized Complete Block Design (RCBD) with 3 or 4 replications.

Plot size: A common plot size is 5 ft x 5 ft (1.5 m x 1.5 m) with 1-2 ft alleys between plots.

. Treatments:

Untreated control.

Cycloxydim applied at several rates (e.qg., 0.1, 0.2, 0.4, 0.8 kg a.i./ha). It is recommended to
include a 2X rate of the anticipated use rate to assess the margin of safety.[8]

Include a standard graminicide used in turfgrass for comparison (e.g., fenoxaprop-p-ethyl).

All herbicide treatments should be applied with a suitable adjuvant (e.g., methylated seed oil
at 1% v/v) as per general recommendations for Cyclohexanediones.[9]

. Application:

Apply treatments using a CO2z-pressurized backpack sprayer with a boom and flat-fan
nozzles calibrated to deliver a consistent volume (e.g., 20-40 gallons/acre).

Apply on a calm day to avoid drift.

Do not irrigate for at least 24 hours after application to allow for foliar absorption.

. Data Collection:

Visual Phytotoxicity Ratings: Assess turfgrass injury at 3, 7, 14, 21, and 28 days after
treatment (DAT). Use a scale of 0 to 100%, where 0% = no injury and 100% = complete turf
death.

Turfgrass Quality: Rate the overall quality of the turf on a scale of 1 to 9, where 1 = dead turf,
9 = excellent turf, and 6 is considered minimally acceptable.
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Digital Image Analysis (Optional): Collect overhead digital images of each plot at each rating
date to quantify turf color and cover using specialized software.

(o]

. Statistical Analysis:

Analyze data using Analysis of Variance (ANOVA) appropriate for an RCBD.

Use a mean separation test (e.g., Fisher's Protected LSD at p < 0.05) to compare treatment
means.[10]

Protocol for Weed Control Efficacy Assessment

Objective: To evaluate the efficacy of Cycloxydim on target grass weeds in a turfgrass stand.
1. Site Selection and Preparation:

o Select a turfgrass area with a uniform and sufficiently high population of the target weed
species (e.g., >20% cover of crabgrass).[11]

e The desirable turfgrass species should be one known to have some tolerance to the
herbicide, or the objective may be non-selective removal.

2. Experimental Design:

» Use a Randomized Complete Block Design (RCBD) with 3 or 4 replications.
e Plotsize:5ftx5ft(1.5mx 1.5 m).

3. Treatments:

o Untreated control (weedy check).

o Hand-weeded control (weed-free check) to assess turfgrass competition.[8]
e Cycloxydim applied at various rates (e.g., 0.1, 0.2, 0.4 kg a.i./ha).

e A standard post-emergence graminicide for comparison.

 All herbicide treatments should include a suitable adjuvant.
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. Application:

Apply treatments when the target weed is at the recommended growth stage for control (e.qg.,
2-4 |leaf stage to early tillering for annual grasses).[12]

Use a calibrated backpack sprayer as described in Protocol 4.1.
. Data Collection:

Weed Control Ratings: Visually assess the percent control of the target weed species at 7,
14, 21, and 28 DAT. Use a scale of 0 to 100%, where 0% = no control and 100% = complete
control of the weed.

Weed Counts/Cover (Optional): At the beginning and end of the trial, count the number of
weed plants or estimate the percent cover within a quadrat placed in the center of each plot.

Turfgrass Phytotoxicity: Assess injury to the desirable turfgrass as described in Protocol 4.1.
. Statistical Analysis:

Analyze data using ANOVA and a mean separation test as described in Protocol 4.1.

Experimental Workflow and Logic

The following diagram illustrates a typical workflow for the evaluation of a new herbicide for

turfgrass management research.
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Figure 2. General workflow for herbicide evaluation in turfgrass research.
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Application Notes for Research

¢ Adjuvants: The use of an adjuvant is critical for maximizing the efficacy of Cycloxydim. A
crop oil concentrate (COC) or methylated seed oil (MSO) at 1% v/v is often recommended to
improve foliar penetration and absorption.[4][9]

» Application Timing: Apply Cycloxydim when target grasses are actively growing and not
under stress from drought, heat, or cold.[13] Applications to small, immature weeds (e.g., 2-4
leaf stage) are most effective.[12]

e Tank-Mixing: Caution is advised when tank-mixing Cycloxydim with broadleaf herbicides.
Antagonism, resulting in reduced grass weed control, has been documented when ACCase
inhibitors are mixed with certain broadleaf herbicides like bentazon.[14] If a tank-mix is
necessary, a "jar test" should be conducted to check for physical compatibility.[15] To
overcome potential antagonism, consider increasing the graminicide rate (within label limits)
or applying the herbicides separately, allowing 1-3 days between applications.[16]

» Environmental Factors: Efficacy is generally greater under warm, humid conditions which
favor active plant growth.[4] Rainfall or irrigation within one hour of application may reduce
effectiveness.[17]

» Resistance Management: Cycloxydim belongs to WSSA Group 1. To mitigate the risk of
developing herbicide-resistant weed populations, it is crucial to rotate herbicide modes of
action and incorporate integrated weed management practices.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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